What are the physical and chemical properties of N-Acetyl-L-prolinamide?
What are the physical and chemical properties of N-Acetyl-L-prolinamide?
For Researchers, Scientists, and Drug Development Professionals
Introduction
N-Acetyl-L-prolinamide is a derivative of the amino acid L-proline, characterized by an acetyl group attached to the proline nitrogen and an amide group at the C-terminus. This modification imparts specific chemical and physical properties that make it a subject of interest in various scientific domains, including conformational studies of peptides and as a potential building block in medicinal chemistry. This technical guide provides an in-depth overview of the physical, chemical, and biological properties of N-Acetyl-L-prolinamide, along with detailed experimental protocols.
Physical and Chemical Properties
N-Acetyl-L-prolinamide is a white to off-white solid at room temperature.[1] A summary of its key physical and chemical properties is presented in the tables below.
General and Physical Properties
| Property | Value | Source(s) |
| Molecular Formula | C₇H₁₂N₂O₂ | [2][3] |
| Molecular Weight | 156.18 g/mol | [2] |
| Appearance | White to off-white powder | [1] |
| Melting Point | 178-180 °C | [4] |
| Boiling Point (Predicted) | 411.9 ± 34.0 °C | [4] |
| Density (Predicted) | 1.206 ± 0.06 g/cm³ | [4] |
| pKa (Predicted) | 15.41 ± 0.20 | [4] |
| Solubility | Soluble in organic acids like formic acid and hexafluoroisopropanol (HFIP). Acetic acid and isopropanol are less effective.[5] | [5] |
| Storage | Store at room temperature. | [1] |
Identifiers
| Identifier | Value | Source(s) |
| CAS Number | 16395-58-7 | [2][3] |
| PubChem CID | 85395 | [2] |
| IUPAC Name | (2S)-1-acetylpyrrolidine-2-carboxamide | [2] |
| InChI | InChI=1S/C7H12N2O2/c1-5(10)9-4-2-3-6(9)7(8)11/h6H,2-4H2,1H3,(H2,8,11)/t6-/m0/s1 | [2][3] |
| InChIKey | CXURPNUIYCJENH-LURJTMIESA-N | [2][3] |
| SMILES | CC(=O)N1CCCC[C@H]1C(=O)N | [2] |
Experimental Protocols
Synthesis of N-Acetyl-L-prolinamide
A plausible method for the synthesis of N-Acetyl-L-prolinamide involves the coupling of N-Acetyl-L-proline with ammonia. This can be achieved using standard peptide coupling reagents.
Materials:
-
N-Acetyl-L-proline
-
Ammonia (e.g., as a solution in a suitable solvent like dioxane or as ammonia gas)
-
A peptide coupling reagent, such as N,N'-Dicyclohexylcarbodiimide (DCC) or O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (HBTU).[2][4]
-
An additive to suppress racemization, such as 1-Hydroxybenzotriazole (HOBt), particularly when using carbodiimide reagents.[6]
-
A suitable aprotic solvent, such as Dichloromethane (DCM) or Dimethylformamide (DMF).
-
A tertiary amine base, such as N,N-Diisopropylethylamine (DIPEA), if using aminium-based coupling reagents or if the starting material is a salt.[1]
Procedure:
-
Activation of N-Acetyl-L-proline: Dissolve N-Acetyl-L-proline (1 equivalent) and HOBt (1 equivalent, if using DCC) in anhydrous DCM or DMF under an inert atmosphere (e.g., nitrogen or argon). Cool the solution to 0 °C in an ice bath.
-
Add the coupling reagent (e.g., DCC, 1.1 equivalents) to the solution and stir for 30-60 minutes at 0 °C to form the active ester.
-
Amidation: Introduce ammonia (a saturated solution in dioxane or bubble ammonia gas through the solution) to the reaction mixture at 0 °C.
-
Allow the reaction to warm to room temperature and stir for several hours (or until completion, as monitored by Thin Layer Chromatography - TLC).
-
Work-up:
-
If using DCC, a precipitate of dicyclohexylurea (DCU) will form. Filter off the DCU.
-
Wash the filtrate with an acidic solution (e.g., 1M HCl) to remove any unreacted base, followed by a basic solution (e.g., saturated NaHCO₃) to remove unreacted starting material, and finally with brine.
-
Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure to obtain the crude product.
-
Purification by Recrystallization
Materials:
-
Crude N-Acetyl-L-prolinamide
-
A "good" solvent in which the compound is soluble when hot (e.g., ethyl acetate, ethanol).[7]
-
A "poor" or "anti-solvent" in which the compound is insoluble (e.g., hexane, diethyl ether).[7]
Procedure:
-
Dissolve the crude product in a minimal amount of the hot "good" solvent.
-
Slowly add the "poor" solvent until the solution becomes cloudy.
-
Add a few drops of the "good" solvent to redissolve the precipitate and obtain a clear solution.
-
Allow the solution to cool slowly to room temperature, and then further cool in an ice bath or refrigerator to induce crystallization.
-
Collect the crystals by vacuum filtration, wash with a small amount of the cold "poor" solvent, and dry under vacuum.
Spectroscopic Characterization
Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (Predicted): The proton NMR spectrum is expected to show signals for the acetyl methyl group, the proline ring protons, and the amide protons. The chemical shifts will be influenced by the amide bond and the stereochemistry of the proline ring.
¹³C NMR (Predicted): The carbon NMR spectrum will display distinct signals for the acetyl methyl carbon, the acetyl carbonyl carbon, the carbons of the proline ring, and the amide carbonyl carbon. Typical chemical shift ranges for amide carbonyls are in the region of 165-190 ppm.[8]
Two-Dimensional Infrared (2D IR) Spectroscopy
2D IR spectroscopy is a powerful technique for studying the conformational dynamics of peptides.[4][9]
Experimental Protocol Outline:
-
Sample Preparation: Dissolve N-Acetyl-L-prolinamide in a suitable solvent, such as deuterated chloroform (CDCl₃) or deuterated water (D₂O).[4] The concentration should be optimized to give a sufficient signal-to-noise ratio without causing aggregation.
-
Spectrometer Setup: Utilize a femtosecond infrared spectrometer equipped for 2D IR measurements. This typically involves a sequence of three phase-controlled femtosecond infrared pulses.[10]
-
Data Acquisition: The experiment measures the third-order nonlinear response of the sample. The signal, a vibrational photon echo, is detected using a heterodyne method, which allows for the measurement of both the amplitude and phase of the emitted electric field.[10]
-
Data Processing: The time-domain data is Fourier transformed with respect to two time variables (the delay between the first two pulses and the time after the third pulse) to generate a 2D IR spectrum.[10] This spectrum reveals couplings between different vibrational modes, such as the amide I modes of the acetyl and amide groups, providing insights into the molecule's conformation.[4][9]
Biological Activity and Signaling Pathways
While direct studies on the signaling pathways of N-Acetyl-L-prolinamide are limited, research on the closely related tripeptide, N-acetyl-proline-glycine-proline (ac-PGP) , provides valuable insights. Ac-PGP is a matricryptin, a breakdown product of collagen, that acts as a potent neutrophil chemoattractant.[11] It is believed to exert its effects through the CXCR2 receptor , a G-protein coupled receptor.[11][12]
Note: The following signaling pathway is for the related compound N-acetyl-proline-glycine-proline (ac-PGP) and is presented as a plausible model for the investigation of N-Acetyl-L-prolinamide's potential biological activity.
Ac-PGP Signaling Pathway via CXCR2
Workflow for Investigating Biological Activity:
Conclusion
N-Acetyl-L-prolinamide is a well-defined chemical entity with properties that are of interest for both fundamental and applied research. While detailed experimental data on some of its properties, such as NMR spectra and specific biological activities, are still emerging, the information provided in this guide offers a solid foundation for researchers and drug development professionals. The outlined experimental protocols and the potential signaling pathway provide a roadmap for further investigation into the synthesis, characterization, and biological role of this intriguing molecule.
References
- 1. bachem.com [bachem.com]
- 2. file.globalso.com [file.globalso.com]
- 3. repositorio.uam.es [repositorio.uam.es]
- 4. Peptide Coupling Reagents Guide [sigmaaldrich.com]
- 5. The solubility of N-acetyl amino acid amides in organic acid and alcohol solutions: Mechanistic insight into structural protein solubilization - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. peptide.com [peptide.com]
- 7. benchchem.com [benchchem.com]
- 8. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
- 9. Peptide Synthesis Reagents: A Guide to Coupling and Protecting Groups - Creative Peptides [creative-peptides.com]
- 10. pnas.org [pnas.org]
- 11. N-acetyl proline-glycine-proline: implications for neurological disorders - PMC [pmc.ncbi.nlm.nih.gov]
- 12. CXCR2 antagonists block the N-Ac-PGP-induced neutrophil influx in the airways of mice, but not the production of the chemokine CXCL1 - PubMed [pubmed.ncbi.nlm.nih.gov]
